3,4-Dimethoxybenzoic acid
Overview
Description
3,4-Dimethoxybenzoic acid, also known as Veratric acid, is a benzoic acid . It is a plant metabolite found in species such as Hypericum laricifolium, Artemisia sacrorum, and Zeyheria montana . It is a derivative of Protocatechuic Acid and is used in the production of antimicrobial agents, antifeedants, and a variety of other biologically active compounds .
Synthesis Analysis
One method of synthesizing 3,4-dimethoxybenzoic acid involves adding dichloromethane, veratric acid, and methanol into a flask, stirring, adding DCC (dicyclohexylcarbodiimide), heating, cooling, and then performing pressure filtration to remove DCU .Molecular Structure Analysis
The molecular formula of 3,4-Dimethoxybenzoic acid is C9H10O4 . The crystal structure of 3,4-dimethoxybenzoic acid was obtained by single-crystal X-ray diffraction .Physical And Chemical Properties Analysis
3,4-Dimethoxybenzoic acid has a molecular weight of 182.17 g/mol . It appears as a white to slightly yellow powder . The melting point is 179-182 °C (lit.) . It is slightly soluble in water .Scientific Research Applications
Anticancer Properties
Veratric acid has garnered attention for its potential anticancer effects. A 2023 study conducted at the SRM Institute of Science and Technology found that veratric acid exhibits apoptotic and antiproliferative effects against triple-negative breast cancer cells. These effects were significantly enhanced when polydopamine nanoparticles were used as a sustained-release drug carrier .
Matrix for Ionization
Researchers utilize 3,4-Dimethoxybenzoic acid as a matrix for ionization in mass spectrometry. It facilitates the ionization of peptides, proteins, and carbohydrates, aiding their analysis.
Safety And Hazards
Future Directions
A 2023 study at SRM Institute of Science and Technology suggests that veratric acid has apoptotic and antiproliferative effects against triple negative breast cancer cells . These effects were substantially increased when polydopamine nanoparticles were used as a sustained release drug carrier . This indicates potential future directions in medical research.
properties
IUPAC Name |
3,4-dimethoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O4/c1-12-7-4-3-6(9(10)11)5-8(7)13-2/h3-5H,1-2H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAUAQNGYDSHRET-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6059077 |
Source
|
| Record name | 3,4-Dimethoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6059077 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Monohydrate: Odorless solid; [Merck Index] Light yellow powder; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Veratric acid | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19724 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
3,4-Dimethoxybenzoic acid | |
CAS RN |
93-07-2 |
Source
|
| Record name | Veratric acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=93-07-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Veratric acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000093072 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,4-Dimethoxybenzoic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7721 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzoic acid, 3,4-dimethoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 3,4-Dimethoxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6059077 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Veratric acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.002.015 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | VERATRIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1YY04E7RR4 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 3,4-Dimethoxybenzoic acid (Veratric Acid)?
A1: 3,4-Dimethoxybenzoic acid has the molecular formula C9H10O4 and a molecular weight of 182.17 g/mol.
Q2: Is there any spectroscopic data available for 3,4-Dimethoxybenzoic Acid?
A2: Yes, several studies have characterized 3,4-Dimethoxybenzoic Acid using spectroscopic techniques like NMR (1H and 13C), IR, and Mass Spectrometry. [, , , , , , , , , , , , , , , , , , , , , , , , , , , , , , , ] These studies provide detailed information on the compound's structure and properties.
Q3: How does the presence of methoxy groups at the 3 and 4 positions of the benzene ring in 3,4-Dimethoxybenzoic acid influence its biological activity compared to other benzoic acid derivatives?
A5: Research suggests that the position of hydroxyl and methoxy substituents on the benzene ring of benzoic acid derivatives, including 3,4-Dimethoxybenzoic acid, significantly affects their impact on cucumber root membrane potential. [] Methoxy-substituted benzoic acids tend to induce a rapid depolarization followed by hyperpolarization, except for p-anisic acid. In contrast, hydroxylated benzoic acids, like salicylic acid, primarily cause depolarization. This suggests that the specific arrangement of methoxy groups in 3,4-Dimethoxybenzoic acid contributes to its distinct biological activity.
Q4: Do the methoxy groups in 3,4-Dimethoxybenzoic acid play a role in its interaction with biological systems?
A6: Research indicates that the methoxy groups in 3,4-Dimethoxybenzoic acid can influence its interaction with biological systems. For instance, in perovskite solar cells, the methoxy groups of 3,4-Dimethoxybenzoic acid within a self-assembled monolayer on a ZnO electron transporting layer contribute to dipole moments and hydrogen bonding with the perovskite layer, influencing charge transfer and device performance. [] This suggests that the methoxy groups can engage in specific interactions within biological or material systems, potentially influencing the compound's overall activity.
Q5: What is the solubility of 3,4-Dimethoxybenzoic Acid in different solvents?
A7: The solubility of 3,4-Dimethoxybenzoic acid has been experimentally determined in various organic solvents, including ethanol, 1-propanol, 2-propanol, 1-butanol, 2-methyl-1-propanol, methyl acetate, ethyl acetate, and 2-butanone. [] Additionally, its solubility has been studied in binary mixtures of ethanol + 1-butanol, providing insights into its behavior in mixed solvent systems. []
Q6: Are there any models to predict the solubility of 3,4-Dimethoxybenzoic Acid in different solvents?
A8: Yes, the modified Apelblat equation and local composition models (NRTL and UNIQUAC) have been used to correlate the solubility of 3,4-Dimethoxybenzoic acid in pure solvents. [] These models provide a valuable tool for predicting solubility behavior and understanding the interactions between 3,4-Dimethoxybenzoic acid and different solvent environments.
Q7: What are the metabolic pathways of 3,4-Dimethoxybenzoic Acid in biological systems?
A9: Research indicates that 3,4-Dimethoxybenzoic Acid can be metabolized through demethylation, primarily at the para-configurated methoxy group, resulting in the formation of 4-hydroxy-3-methoxybenzoic acid and 3-hydroxy-4-methoxybenzoic acid. [] This metabolic transformation highlights the potential for 3,4-Dimethoxybenzoic acid to be converted into other phenolic compounds with potentially distinct biological activities.
Q8: Can microorganisms degrade 3,4-Dimethoxybenzoic Acid?
A10: Yes, studies have shown that certain microorganisms possess the ability to degrade 3,4-Dimethoxybenzoic Acid. For instance, the bacterium Thauera aromatica can utilize 3,4-Dimethoxybenzoic Acid as a sole carbon source under anaerobic conditions, employing nitrate as an electron sink. [] This finding highlights the potential for microbial degradation of 3,4-Dimethoxybenzoic Acid in the environment.
Q9: How does 3,4-Dimethoxybenzoic acid exert its effects on biological systems?
A11: While the precise mechanisms of action might vary depending on the biological system, research suggests that 3,4-Dimethoxybenzoic Acid can influence cellular processes by modulating membrane potential. [] For example, in cucumber root cells, it has been shown to affect transmembrane potential difference, indicating its interaction with membrane properties. [] This interaction can subsequently trigger downstream effects on various cellular functions.
Q10: Does 3,4-Dimethoxybenzoic Acid exhibit any specific binding affinity to biological targets?
A12: While the provided research papers don't delve into specific binding affinities of 3,4-Dimethoxybenzoic acid to particular biological targets, its influence on cellular processes like membrane potential suggests potential interactions with membrane proteins or other cellular components. [] Further research focusing on target identification and binding studies would be valuable to elucidate its precise molecular interactions.
Q11: What are the degradation pathways of 3,4-Dimethoxybenzoic Acid in the environment?
A14: Based on the available information, microbial degradation appears to be a potential pathway for 3,4-Dimethoxybenzoic Acid breakdown in the environment. [] Further research is needed to fully elucidate its environmental fate, including abiotic degradation processes (e.g., photolysis, hydrolysis) and identify potential transformation products.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Hydroxydibenzo[b,f][1,4]oxazepin-11(10H)-one](/img/structure/B131300.png)
![(2S)-2-[bis(carboxymethyl)amino]-6-(phenylmethoxycarbonylamino)hexanoic acid](/img/structure/B131318.png)
![3-[(tert-Butyldimethylsilyl)oxy]-4-methoxybenzaldehyde](/img/structure/B131337.png)
![Tert-butyl N-[(E,2S)-5-oxopent-3-en-2-yl]carbamate](/img/structure/B131346.png)